615-77-0

1-Methyluracil

In Stock

• CAS RN:
• 615-77-0

• Formula:
• C5H6N2O2

• InChI:
• InChI=1S/C5H6N2O2/c1-7-3-2-4(8)6-5(7)9/h2-3H,1H3,(H,6,8,9)

• InChIKey:
• XBCXJKGHPABGSD-UHFFFAOYSA-N

• 1-Methyluracil is of special importance in biochemistry, since uracil attaches ribose in ribonucleic acid (RNA) just precisely at the N1 atom. H-bond complex formation between 1-methyluracil and glycine has been investigated by theoretical calculations and FT-IR spectroscopy in Ar matrices. It forms 1:1 complexes with 9-ethyl-8-bromo-2,6-diaminopurine and the complex structure has been determined by three-dimensional X-ray diffraction methods.
  1-methyluracil is a pyrimidone that is uracil with a methyl group substituent at position 1. It has a role as a metabolite. It is a pyrimidone and a nucleobase analogue. It derives from a uracil.
  

11beta-13, 14-DIHYDRO-15-KETO PROSTAGLANDIN F2alpha

In Stock

• CAS RN:
• 107615-77-0

• Formula:
• C20H34O5

• InChI:
• InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-19,22-23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,18+,19+/m1/s1

• InChIKey:
• VKTIONYPMSCHQI-KGILNJEGSA-N

• 11β-13,14-dihydro-15-keto PGF2α is a metabolite of PGD2 in the 15-hydroxy PGDH pathway. Infusion or inhalation of tritiated PGD2 in normal males results in the appearance of peak levels of both 11β-PGF2α, as the immediate product, and 11β-13,14-dihydro-15-keto PGF2α in the plasma within 10 minutes. Homogenates of human lung metabolize PGD2 first to 11β-PGF2α and then to 11β-15-keto-PGF2α in the presence of NAD+, but not 11β-13,14-dihydro-15-keto PGF2α.2 Guinea pig liver and kidney homogenates metabolize PGD2 to 11β-13,14-dihydro-15-keto PGF2α, via 11β-PGF2α, in the presence of NAD+ and NADP+.2
  11β-13,14-dihydro-15-keto Prostaglandin F2α (11β-13,14-dihydro-15-keto PGF2α) is a metabolite of Prostaglandin D2 (PGD2) in the 15-hydroxy PGDH pathway. Infusion or inhalation of tritiated PGD2 in normal males results in the appearance of peak levels of both 11β-...

4-Aminomethyl-2-piperidone

In Stock

• CAS RN:
• 1234615-77-0

• Formula:
• C6H12N2O

• InChI:
• InChI=1S/C6H12N2O/c7-4-5-1-2-8-6(9)3-5/h5H,1-4,7H2,(H,8,9)

• InChIKey:
• BSSUPYKXVPAKLX-UHFFFAOYSA-N

• 4-Aminomethyl-2-piperidone is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.175. The purity is usually 95%.